Cas no 1870529-68-2 ({1,7-dioxaspiro[4.5]decan-2-yl}methanamine)

1,7-Dioxaspiro[4.5]decan-2-ylmethanamine is a spirocyclic amine compound featuring a unique 1,7-dioxaspiro[4.5]decane scaffold. This structure imparts rigidity and stereochemical control, making it valuable in synthetic chemistry and pharmaceutical applications. The compound’s spirocyclic framework enhances stability and can influence binding affinity in bioactive molecules. Its amine functionality allows for further derivatization, enabling its use as a versatile intermediate in the synthesis of complex heterocycles or chiral ligands. The presence of the dioxolane ring system may also contribute to improved solubility and metabolic stability in drug design. This compound is particularly useful for researchers exploring novel spirocyclic architectures in medicinal chemistry and material science.
{1,7-dioxaspiro[4.5]decan-2-yl}methanamine structure
1870529-68-2 structure
Product Name:{1,7-dioxaspiro[4.5]decan-2-yl}methanamine
CAS No:1870529-68-2
MF:
MW:
CID:4625912
PubChem ID:130583724
Update Time:2025-10-22

{1,7-dioxaspiro[4.5]decan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1,7-dioxaspiro[4.5]decan-2-yl}methanamine

{1,7-dioxaspiro[4.5]decan-2-yl}methanamine Pricemore >>

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Additional information on {1,7-dioxaspiro[4.5]decan-2-yl}methanamine

Professional Introduction to {1,7-dioxaspiro[4.5]decan-2-yl}methanamine (CAS No. 1870529-68-2)

{1,7-dioxaspiro[4.5]decan-2-yl}methanamine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by the CAS number 1870529-68-2, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The spirocyclic structure of this compound contributes to its distinct chemical and pharmacological characteristics, making it a subject of interest for researchers aiming to develop novel therapeutic agents.

The molecular structure of {1,7-dioxaspiro[4.5]decan-2-yl}methanamine features a spiro center connecting two oxygenated cycloalkane rings, which provides a scaffold for diverse functionalization and interaction with biological targets. This structural motif has been increasingly recognized for its potential in modulating various biological pathways, particularly those involved in inflammation, neurodegeneration, and metabolic disorders. Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, emphasizing their ability to exhibit high binding affinity and selectivity towards specific biological receptors.

One of the most compelling aspects of {1,7-dioxaspiro[4.5]decan-2-yl}methanamine is its versatility as a building block for more complex drug candidates. The presence of both oxygen and nitrogen atoms in its structure allows for multiple points of chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. Researchers have leveraged this flexibility to design molecules that can interact with a wide range of targets, including enzymes and receptors implicated in human diseases.

Recent advancements in computational chemistry have further enhanced the understanding of {1,7-dioxaspiro[4.5]decan-2-yl}methanamine's interactions with biological systems. Molecular docking studies have revealed that this compound can bind effectively to several key proteins involved in disease pathways, suggesting its potential as an inhibitor or modulator. These computational findings have paved the way for experimental validation, where researchers are now exploring the pharmacological effects of this compound in vitro and in vivo.

The synthesis of {1,7-dioxaspiro[4.5]decan-2-yl}methanamine presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent developments in synthetic methodologies have made it more feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemistry and functional groups.

From a pharmaceutical perspective, the potential applications of {1,7-dioxaspiro[4.5]decan-2-yl}methanamine are vast. Its unique structure suggests that it could be developed into a lead compound for drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease, where spirocyclic compounds have shown promise in preclinical studies. Additionally, its ability to interact with inflammatory pathways makes it a candidate for developing anti-inflammatory agents.

The regulatory landscape for new drug candidates like {1,7-dioxaspiro[4.5]decan-2-yl}methanamine is stringent but well-established, ensuring that any potential therapeutic agent undergoes rigorous testing before reaching clinical use. Researchers must navigate through multiple stages of preclinical and clinical trials to demonstrate safety and efficacy. The growing interest in spirocyclic compounds has led to increased funding and resources being allocated to their study, accelerating the pace at which new drugs can be developed.

In conclusion, {1,7-dioxaspiro[4.5]decan-2-yl}methanamine (CAS No. 1870529-68-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The spirocyclic framework offers a versatile scaffold for drug design, while recent research highlights its promise as a lead compound for treating various diseases. As synthetic methods improve and computational tools become more sophisticated, the exploration of such compounds will continue to expand, bringing us closer to innovative therapeutic solutions.

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